Cas no 66874-07-5 (12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt)

66874-07-5 structure
Product Name:12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt
CAS No:66874-07-5
Molecular Formula:C26H46NNaO9S2
Molecular Weight:603.764517307281
CID:4656501
PubChem ID:181
12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt Properties
Names and Identifiers
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- 12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt
-
- InChIKey: RPJOXRBMUBJBQQ-GGPRKOIFSA-N
- Inchi: 1S/C26H45NO9S2.Na.H/c1-16(4-9-24(29)27-12-13-37(30,31)32)20-7-8-21-19-6-5-17-14-18(36-38(33,34)35)10-11-25(17,2)22(19)15-23(28)26(20,21)3;;/h16-23,28H,4-15H2,1-3H3,(H,27,29)(H,30,31,32)(H,33,34,35);;/t16-,17-,18-,19+,20-,21+,22+,23+,25+,26-;;/m1../s1
- SMILES: C[C@]12[C@H](C[C@]3([H])[C@]4(CC[C@@H](OS(O)(=O)=O)C[C@@]4([H])CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(=O)NCCS(O)(=O)=O)C)O.[NaH]
Computed Properties
- Exact Mass: 809.12577494g/mol
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 22
- Rotatable Bond Count: 20
- Monoisotopic Mass: 809.12577494g/mol
- Heavy Atom Count: 51
- Complexity: 1380
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -5.6
- Topological Polar Surface Area: 389Ų
Experimental Properties
- Melting Point: >188°C (dec.)
- Solubility: DMSO (Slightly), Water (Slightly)
12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AW54583-2.5mg |
12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt |
66874-07-5 | 2.5mg |
$216.00 | 2024-04-19 | ||
TRC | H954090-2.5mg |
12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt |
66874-07-5 | 2.5mg |
$ 98.00 | 2023-09-07 |
12-Hydroxy Taurolithocholic Acid Sulfate Disodium Salt Related Literature
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Wanrong Dong,Xiuling Ji,Yuhong Huang,Yaju Xue,Boxia Guo,Dongbo Cai,Shouwen Chen,Suojiang Zhang Green Chem. 2023 25 9069
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Isabel M. P. L. V. O. Ferreira,Margarida A. Ferreira Analyst 1997 122 1539
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Nishu Goyal,Hanifah Widiastuti,I. A. Karimi,Zhi Zhou Mol. BioSyst. 2014 10 1043
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Wenhui Ji,Xiao Tang,Wei Du,Yao Lu,Nanxiang Wang,Qiong Wu,Wei Wei,Jie Liu,Haidong Yu,Bo Ma,Lin Li,Wei Huang Chem. Soc. Rev. 2022 51 71
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Alienke van Pijkeren,Rainer Bischoff,Marcel Kwiatkowski Analyst 2019 144 6812
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10. Leaving group effects in thiolester hydrolysis. Part 2. On the possibility of an elimination–addition (keten) mediated pathway in S-acetylcoenzyme a basic hydrolysis and acetyl transferKenneth T. Douglas,Norbert F. Yaggi,Cynthia M. Mervis J. Chem. Soc. Perkin Trans. 2 1981 171
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